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Compound of Interest

Compound Name: Methyl ethenesulfonate

CAS No.: 1562-31-8

Cat. No.: B072348

Get Quote

Executive Summary & Core Directive
Methyl Ethenesulfonate (MES) (CAS: 1562-31-8), also known as Methyl Vinyl Sulfonate

(MVS), represents a class of "hard" electrophiles utilized in covalent drug discovery and

bioconjugation. While often colloquially categorized as an "alkylating agent," its primary utility in

chemical biology stems from its function as a potent Michael Acceptor.

This guide addresses the duality of MES:

The Warhead (Michael Acceptor): It reacts rapidly with soft nucleophiles (cysteine thiols) via

1,4-conjugate addition. This is the desired pathway for targeted covalent inhibitors (TCIs).

The Liability (Alkylating Agent): As a sulfonate ester, it possesses a leaving group potential

that can facilitate

methylation of DNA bases, driving genotoxicity.

Target Audience: Medicinal Chemists, Chemical Biologists, and Process Safety Engineers.
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Chemical Mechanism & Reactivity Profile[1]
The Electrophilic Warhead
Unlike acrylamides (e.g., Ibrutinib, Osimertinib), which are "tunable" and moderately reactive,

vinyl sulfonates are inherently more reactive due to the strong electron-withdrawing nature of

the sulfonyl group (

).

Hard/Soft Acid-Base (HSAB) Theory: The

-carbon of the vinyl group is a "soft" electrophile, making it highly selective for "soft"
nucleophiles like the thiolate anion of Cysteine (

).

The Selectivity Challenge: Because MES is more reactive than acrylamides, it poses a

higher risk of off-target labeling (reacting with non-catalytic cysteines or even lysines).

Mechanism of Action (Michael Addition)
The reaction proceeds via a nucleophilic attack on the

-carbon, generating a stabilized sulfonyl-stabilized carbanion intermediate, which is
subsequently protonated.
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Figure 1: Mechanism of Cysteine-mediated Michael addition to Methyl Ethenesulfonate.

Applications in Drug Discovery[2][3]
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Covalent Fragment Screening
MES is often used as a "limit test" warhead. If a cysteine cannot be labeled by MES, it is likely

inaccessible to milder warheads (acrylamides). Conversely, if MES labels promiscuously, the

scaffold requires significant optimization to impart non-covalent binding affinity (

) to drive selectivity.

Comparative Reactivity Table:

Warhead Class
Electrophile
Type

Reactivity (

)
Selectivity

Stability (

pH 7.4)

Acrylamide

Amide-

conjugated

alkene

Low - Moderate High High

Vinyl

Sulfonamide

Sulfonamide-

conjugated

alkene

Moderate Moderate High

Methyl

Ethenesulfonate

Sulfonate-

conjugated

alkene

High
Low

(Promiscuous)

Moderate

(Hydrolysis risk)

Vinyl Sulfone

Sulfone-

conjugated

alkene

High Low High

Bioconjugation & Proteomics
MES is utilized in Activity-Based Protein Profiling (ABPP) to map the "ligandable" cysteine

proteome. Its small size allows it to penetrate cryptic pockets that bulkier reagents (like

Iodoacetamide derivatives) might miss.

Experimental Protocols
Protocol A: Synthesis of Methyl Ethenesulfonate
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Rationale: Commercial MES can degrade or polymerize. Fresh synthesis ensures consistent

kinetic data. This protocol utilizes the elimination of 2-chloroethanesulfonyl chloride.[1]

Reagents:

2-Chloroethanesulfonyl chloride (1.0 eq)

Methanol (1.1 eq)

Triethylamine (Et

N) (2.2 eq)

Dichloromethane (DCM) (Solvent)

Step-by-Step Methodology:

Setup: Flame-dry a 250 mL round-bottom flask under

atmosphere. Add DCM (anhydrous) and 2-Chloroethanesulfonyl chloride. Cool to 0°C.

Esterification: Add Methanol dropwise. Stir for 15 min.

Elimination: Add Triethylamine dropwise over 30 minutes. Note: The first equivalent

neutralizes the HCl from esterification; the second equivalent effects the elimination of HCl to

form the double bond.

Reaction: Allow to warm to Room Temperature (RT) and stir for 4 hours. Monitor by TLC

(formation of UV-active spot).

Workup: Wash with 1M HCl (cold) to remove amine salts, followed by saturated NaHCO

and Brine.

Purification: Dry organic layer over MgSO

, concentrate in vacuo. Purify via vacuum distillation (bp ~65°C at 20 mmHg) to prevent
polymerization.

Storage: Store at -20°C with trace hydroquinone (stabilizer) if not used immediately.
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Protocol B: Glutathione (GSH) Reactivity Assay (
Determination)
Rationale: To quantify the electrophilicity of MES compared to other warheads.

Methodology:

Preparation: Prepare a 10 mM stock of MES in DMSO-d6. Prepare a 20 mM stock of L-

Glutathione (reduced) in D

O (buffered to pH 7.4 with phosphate).

Incubation: Mix MES and GSH in an NMR tube at a 1:10 ratio (pseudo-first-order conditions).

Final concentration: 1 mM MES, 10 mM GSH.

Measurement: Acquire

H-NMR spectra every 5 minutes for 60 minutes.

Analysis: Monitor the disappearance of the vinyl proton signals (

6.0–7.0 ppm).

Calculation: Plot

vs. time. The slope is

.

.

Safety & Toxicity (Critical)
Genotoxicity Alert: MES is a dual-threat genotoxin.

Aneugenicity: Via alkylation of tubulin/spindle proteins (Michael addition).

Mutagenicity: As a methyl ester of a strong acid (sulfonic acid), MES can act as a

methylating agent (
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attack on the methyl group), methylating DNA bases (e.g., N7-guanine).

Handling Requirements:

Containment: All weighing and handling must occur in a certified chemical fume hood or

glovebox.

Quenching: All glassware and waste must be treated with a solution of 10% bleach (sodium

hypochlorite) or 1M NaOH + Thiols (e.g., cysteine/methionine) to quench the electrophile

before disposal.

PPE: Double nitrile gloves are mandatory.

Strategic Workflow for MES Usage
The following diagram illustrates the decision matrix for employing MES in a drug discovery

campaign.
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Figure 2: Strategic workflow for utilizing MES in covalent ligand discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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